Cas no 1782252-40-7 (3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid)

• Product Name: 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• CAS No: 1782252-40-7
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5809911
• PubChem ID: 84044619
• Update Time: 2025-05-28

3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid
• 1782252-40-7
• EN300-1989449

• Inchi： 1S/C11H13NO5/c1-15-8-4-10-9(16-5-17-10)2-6(8)7(12)3-11(13)14/h2,4,7H,3,5,12H2,1H3,(H,13,14)
• InChI Key： DIWSMLHDHBDWLK-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(CC(=O)O)N)OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 1782252-40-7): Properties, Applications, and Research Insights

3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 1782252-40-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This amino acid derivative incorporates a 1,3-dioxaindan core, which is a heterocyclic motif known for its potential bioactivity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting neurological and metabolic pathways.

The compound’s molecular structure combines a methoxy-substituted dioxaindan with a propanoic acid side chain, making it a versatile intermediate for peptide modification and small-molecule synthesis. Recent studies highlight its potential in modulating enzyme activity, with applications in developing therapeutic agents for inflammation and oxidative stress-related conditions. Its CAS registry number (1782252-40-7) ensures precise identification in global chemical databases, facilitating collaborative research.

In the context of green chemistry, 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid aligns with the demand for sustainable biocompatible compounds. Its synthesis often involves catalytic methods to minimize waste, addressing environmental concerns raised by industries and regulatory bodies. This resonates with current trends in AI-driven drug design, where computational tools predict its interactions with biological targets, reducing lab trial costs.

Frequently searched questions about this compound include: "What are the spectroscopic characteristics of CAS No. 1782252-40-7?" and "How is 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid used in medicinal chemistry?" Analytical techniques like NMR and HPLC confirm its purity, while molecular docking studies explore its binding affinity to proteins. These topics reflect the compound’s relevance in both academic and industrial settings.

From a commercial perspective, suppliers often list this compound under categories such as research chemicals or pharmaceutical intermediates. Its stability under physiological conditions makes it suitable for in vivo studies, though handling requires standard laboratory precautions. The growing interest in precision medicine further underscores its potential, as researchers investigate its role in personalized therapies.

In summary, 3-amino-3-(6-methoxy-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 1782252-40-7) represents a promising candidate for advancing drug development and biochemical research. Its multifaceted applications, coupled with evolving synthetic methodologies, position it at the intersection of innovation and sustainability in modern science.